N-(2-fluorophenyl)-2-(7-(4-fluorophenyl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[7-(4-fluorophenyl)-4-oxo-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• InChI: InChI=1S/C23H19F2N5O2S/c24-15-9-7-14(8-10-15)19-21-20(27-23(33-21)29-11-3-4-12-29)22(32)30(28-19)13-18(31)26-17-6-2-1-5-16(17)25/h1-2,5-10H,3-4,11-13H2,(H,26,31)
• InChI Key: YSYMCRPYJXCGIY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC3=C(S2)C(=NN(C3=O)CC(=O)NC4=CC=CC=C4F)C5=CC=C(C=C5)F
• Molecular Formula: C23H19F2N5O2S
• Molecular Weight: 467.5 g/mol

Description

N-(2-fluorophenyl)-2-(7-(4-fluorophenyl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C23H19F2N5O2S and its molecular weight is 467.49. The purity is usually 95%.
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Scientific Research Applications

TSPO Imaging in Brain Disorders

Compounds with specificity towards translocator protein (TSPO) sites, similar to the iodophenyl compound studied by Jensen et al. (2015), are utilized in neuroimaging to assess brain health and disorders, particularly glioblastoma multiforme. This research suggests TSPO imaging as a useful tool for predicting tumor progression and assessing blood-brain barrier permeability, indicating potential applications in presurgical planning and radiotherapy (Jensen et al., 2015).

Analgesic and Anti-inflammatory Applications

Studies on non-steroidal anti-inflammatory compounds, like the analysis of 2-methoxyphenyl compounds by Annunziato and Di Renzo (1993), highlight the exploration of novel analgesics and anti-inflammatory agents. This research contributes to understanding the bioequivalence and pharmacokinetics of such drugs, potentially guiding the development of new therapeutic options (Annunziato & Di Renzo, 1993).

Metabolism and Excretion Studies

Investigating the metabolism and excretion of complex molecules, similar to the study on SB-649868 by Renzulli et al. (2011), helps in understanding how such compounds are processed by the human body. This knowledge is crucial for drug development, particularly in designing compounds with favorable pharmacokinetic profiles for treating conditions like insomnia (Renzulli et al., 2011).

Oncological Applications

The detailed investigation of compounds for their potential anticancer properties, similar to the studies on cefazedone and its nephrotoxicity comparison with gentamicin by Mondorf Aw (1979), underscores the importance of assessing the therapeutic index and side effects of novel oncological agents. Such research is pivotal for developing safer and more effective cancer treatments (Mondorf Aw, 1979).

Hypoxia Imaging in Cancer

Research on imaging agents like EF5 for detecting hypoxia in tumors, as studied by Komar et al. (2008), showcases the application of complex molecules in diagnosing and monitoring cancer progression. Imaging hypoxia can guide the optimization of therapeutic strategies, particularly in targeting hypoxic tumor subvolumes (Komar et al., 2008).